
Methyl D-phenylalaninate physical properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Methyl D-phenylalaninate

Cat. No.: B3040560 Get Quote

An In-depth Technical Guide to the Physical Properties of Methyl D-phenylalaninate

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physicochemical properties of chiral building blocks like Methyl D-phenylalaninate is

fundamental. This technical guide provides a comprehensive overview of the core physical

properties of Methyl D-phenylalaninate, primarily focusing on its commonly available

hydrochloride salt form.

Overview of Methyl D-phenylalaninate
Methyl D-phenylalaninate is the methyl ester of the D-enantiomer of the amino acid

phenylalanine. It serves as a crucial chiral building block in organic synthesis, particularly in the

preparation of peptides and pharmaceutical intermediates[1][2][3]. Due to the basicity of the

free amino group, this compound is most commonly handled and stored as its hydrochloride

salt (CAS Number: 13033-84-6) to enhance stability. The hydrochloride salt typically appears

as a white to off-white solid or crystalline powder[1][2][4].

Physical and Chemical Properties
The quantitative physical properties of Methyl D-phenylalaninate hydrochloride have been

compiled from various sources and are summarized in the table below for ease of reference

and comparison.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b3040560?utm_src=pdf-interest
https://www.benchchem.com/product/b3040560?utm_src=pdf-body
https://www.benchchem.com/product/b3040560?utm_src=pdf-body
https://www.benchchem.com/product/b3040560?utm_src=pdf-body
https://www.benchchem.com/product/b3040560?utm_src=pdf-body
https://www.benchchem.com/product/b3040560?utm_src=pdf-body
https://www.hsppharma.com/apis-and-intermediates/d-phenylalanine-methyl-ester-hydrochloride.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB6222156.htm?N=Switzerland
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6222156.htm
https://www.hsppharma.com/apis-and-intermediates/d-phenylalanine-methyl-ester-hydrochloride.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB6222156.htm?N=Switzerland
https://www.guidechem.com/encyclopedia/d-phenylalanine-methyl-ester-h-dic17169.html
https://www.benchchem.com/product/b3040560?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3040560?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value CAS Number

Molecular Formula C₁₀H₁₄ClNO₂[1][5][6] 13033-84-6[1][6][7]

Molecular Weight 215.68 g/mol [7][8]

Appearance
White to off-white

solid/crystalline powder[1][2][4]

Melting Point 159-163 °C[1][3][6][7][9]

Boiling Point 264.2 °C at 760 mmHg[1][5][6]

Density 1.1 g/cm³[1]

Solubility
Soluble in Ethanol and

Methanol[1][2][3][4][9]

Optical Rotation ([α]D) -37.0° (c=2, in Ethanol)[1][9]

Flash Point 126 °C[1][5][6]

Vapor Pressure 0.00986 mmHg at 25 °C[1][6]

Experimental Protocols for Property Determination
While detailed, step-by-step experimental protocols are proprietary to the testing institution, the

fundamental methodologies for determining key physical properties are standardized.

Melting Point Determination
The melting point is typically determined using the capillary method.

Sample Preparation: A small amount of the dry, crystalline Methyl D-phenylalaninate HCl is

packed into a thin-walled capillary tube.

Instrumentation: The capillary tube is placed in a melting point apparatus, which contains a

heating block and a calibrated thermometer or digital temperature sensor.

Measurement: The sample is heated at a controlled rate. The temperature at which the

substance first begins to melt (onset) and the temperature at which the substance is
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completely liquid (clear point) are recorded. This range (e.g., 159-163 °C) is reported as the

melting point[1][7].

Optical Rotation Measurement
Optical rotation is a critical measure of a chiral compound's enantiomeric purity. It is measured

using a polarimeter.

Solution Preparation: A solution of Methyl D-phenylalaninate HCl is prepared at a precise

concentration. For example, a concentration (c) of 2 grams per 100 mL in ethanol (EtOH) is

specified for its reported optical rotation value[1][9].

Polarimeter Setup: A polarimeter is calibrated using a blank solvent (in this case, ethanol).

Measurement: The prepared solution is placed in a sample cell of a known path length (l).

Plane-polarized light (typically from a sodium lamp, D-line at 589 nm) is passed through the

solution. The instrument measures the angle (α) by which the plane of polarized light is

rotated.

Calculation: The specific rotation [α] is calculated using the formula: [α] = α / (l * c) Where 'l'

is the path length in decimeters and 'c' is the concentration in g/mL. The negative sign in the

reported value of -37.0° indicates that it rotates plane-polarized light to the left (levorotatory)

[1][9].

Visualized Workflow: Determination of Specific
Rotation
The logical workflow for determining the specific rotation of a chiral compound is illustrated

below.
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Sample Preparation Polarimetry

Calculation

Accurately weigh
Methyl D-phenylalaninate HCl

Dissolve in specified solvent
(e.g., Ethanol) to a precise volume

Calculate concentration (c)
in g/mL

Calculate Specific Rotation
[α] = α / (l * c)

Calibrate polarimeter
with solvent blank

Fill sample cell (known path length, l)
with prepared solution

Measure observed rotation (α)
at specified temperature and wavelength

Report Final Value
(e.g., -37.0°)

Click to download full resolution via product page

Caption: Workflow for determining the specific rotation of a chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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